Cas no 1327310-52-0 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1327310-52-0
• MF: C₁₇H₁₂N₄O₄S
• MW: 368.366581916809
• CID: 6222026
• PubChem ID: 49736817
• Update Time: 2025-10-29

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• F5948-0194
• 1327310-52-0
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-oxochromene-2-carboxamide
• VU0528687-1
• AKOS024528091
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C17H12N4O4S/c1-8-14(26-9(2)18-8)16-20-21-17(25-16)19-15(23)13-7-11(22)10-5-3-4-6-12(10)24-13/h3-7H,1-2H3,(H,19,21,23)
• InChI Key： RVPYHDOMXWTLRG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=NN=C(NC(C2=CC(C3C=CC=CC=3O2)=O)=O)O1

Computed Properties

• Exact Mass: 368.05792605g/mol
• Monoisotopic Mass: 368.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

Research Brief on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS: 1327310-52-0)

The compound N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS: 1327310-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways implicated in cancer progression. The structural features of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide, including the chromene-2-carboxamide core and the 1,3,4-oxadiazole moiety, contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated its interaction with key residues in the ATP-binding pocket of kinases, providing a rationale for its inhibitory activity.

In vitro and in vivo experiments have demonstrated promising anti-proliferative effects of this compound against various cancer cell lines, including breast, lung, and colorectal cancers. Notably, the compound exhibits low cytotoxicity towards normal cells, suggesting a favorable therapeutic window. Mechanistic studies reveal that it induces apoptosis via the intrinsic mitochondrial pathway and inhibits cell cycle progression at the G2/M phase.

Further research is underway to optimize the pharmacokinetic properties of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide, including its solubility and metabolic stability. Preliminary results from structure-activity relationship (SAR) studies indicate that modifications to the thiazole and oxadiazole rings could enhance its bioavailability and efficacy. These findings position the compound as a promising candidate for further preclinical development.

In conclusion, N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide represents a novel chemotype with significant potential in oncology drug discovery. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical translation.